Cas no 1261934-26-2 (4-(5-Hydroxypyridin-2-yl)benzaldehyde)

• Product Name: 4-(5-Hydroxypyridin-2-yl)benzaldehyde
• CAS No: 1261934-26-2
• MF: C₁₂H₉NO₂
• MW: 199.205363035202
• MDL: MFCD18323342
• CID: 2764471
• PubChem ID: 53229168
• Update Time: 2025-10-28

4-(5-Hydroxypyridin-2-yl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(4-FORMYLPHENYL)-5-HYDROXYPYRIDINE
• AKOS006318972
• 1261934-26-2
• MFCD18323342
• A1-26547
• 4-(5-Hydroxy-2-pyridinyl)benzaldehyde, AldrichCPR
• DTXSID90692438
• 4-(5-Hydroxypyridin-2-yl)benzaldehyde

• MDL： MFCD18323342
• Inchi： 1S/C12H9NO2/c14-8-9-1-3-10(4-2-9)12-6-5-11(15)7-13-12/h1-8,15H
• InChI Key： KJXYVPADRQMHJU-UHFFFAOYSA-N
• SMILES： OC1=CN=C(C=C1)C1C=CC(C=O)=CC=1

Computed Properties

• Exact Mass: 199.063328530Da
• Monoisotopic Mass: 199.063328530Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 50.2Ų

Additional information on 4-(5-Hydroxypyridin-2-yl)benzaldehyde

4-(5-Hydroxypyridin-2-yl)benzaldehyde: A Comprehensive Overview

The compound 4-(5-Hydroxypyridin-2-yl)benzaldehyde, identified by the CAS number 1261934-26-2, is a fascinating molecule with significant potential in various fields of chemistry and biology. This compound, often referred to as 4-(5-hydroxypyridin-2-yl)benzaldehyde, has garnered attention due to its unique structural properties and promising applications in drug discovery and material science.

Structurally, 4-(5-Hydroxypyridin-2-yl)benzaldehyde consists of a benzaldehyde moiety attached to a 5-hydroxypyridine ring. The presence of the hydroxyl group on the pyridine ring introduces hydrophilic properties, which can influence the compound's solubility and reactivity. This structure makes it a versatile building block for synthesizing more complex molecules, particularly in medicinal chemistry.

Recent studies have highlighted the importance of 4-(5-hydroxypyridin-2-yl)benzaldehyde in the development of bioactive compounds. Researchers have explored its potential as a precursor for synthesizing heterocyclic compounds, which are known for their pharmacological activities. For instance, derivatives of this compound have shown promise in inhibiting certain enzymes associated with neurodegenerative diseases, such as Alzheimer's disease.

In terms of synthesis, several methods have been reported for the preparation of 4-(5-hydroxypyridin-2-yl)benzaldehyde. One common approach involves the condensation reaction between pyridine derivatives and aldehydes under specific conditions. The choice of reagents and reaction conditions plays a crucial role in achieving high yields and purity. Recent advancements in catalytic methods have further optimized these syntheses, making them more efficient and environmentally friendly.

The physical and chemical properties of 4-(5-hydroxypyridin-2-yl)benzaldehyde are essential for understanding its behavior in different environments. Its melting point, boiling point, and solubility characteristics are critical parameters that influence its application in various chemical processes. For example, its solubility in polar solvents makes it suitable for reactions involving nucleophilic or electrophilic species.

Beyond its synthetic applications, 4-(5-hydroxypyridin-2-yl)benzaldehyde has shown potential in material science. Its ability to form stable complexes with metal ions has led to investigations into its use as a ligand in coordination chemistry. These complexes exhibit interesting magnetic and electronic properties, which could be harnessed in developing new materials for electronic devices.

In conclusion, 4-(5-Hydroxypyridin-2-yl)benzaldehyde, with its unique structure and versatile properties, continues to be a subject of intense research interest. Its role as a building block in organic synthesis, coupled with its potential applications in drug discovery and material science, underscores its importance in contemporary chemistry. As research progresses, new insights into this compound's properties and applications are expected to emerge, further solidifying its significance in the scientific community.